![molecular formula C19H25N5O B2376661 (2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-yl)(4-(pyridin-2-ylmethyl)piperazin-1-yl)methanone CAS No. 2034584-98-8](/img/structure/B2376661.png)
(2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-yl)(4-(pyridin-2-ylmethyl)piperazin-1-yl)methanone
Description
(2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-yl)(4-(pyridin-2-ylmethyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C19H25N5O and its molecular weight is 339.443. The purity is usually 95%.
BenchChem offers high-quality (2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-yl)(4-(pyridin-2-ylmethyl)piperazin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-yl)(4-(pyridin-2-ylmethyl)piperazin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity: Researchers have synthesized various benzimidazole derivatives and screened them for their anticancer properties. These compounds may exhibit cytotoxic effects against cancer cells, making them promising candidates for further investigation .
Antiviral and Anti-HIV Properties: Given the global impact of viral infections, compounds with antiviral activity are crucial. The compound’s structure suggests potential antiviral properties, which could be explored for inhibiting viral replication or entry .
Anti-Inflammatory and Analgesic Effects: Imidazole-containing compounds often possess anti-inflammatory and analgesic properties. Investigating the compound’s ability to modulate inflammatory pathways or alleviate pain could be valuable .
Materials Science and Catalysis
Beyond medicinal applications, imidazoles play a role in materials science and catalysis:
Functional Materials: Imidazoles can serve as building blocks for functional materials, such as polymers, liquid crystals, and conductive materials. Researchers might explore the compound’s role in designing novel materials .
Catalysis: Imidazoles can act as ligands in transition metal catalysis. Investigating the compound’s coordination chemistry with metals could lead to new catalytic processes .
Dye Sensitizers for Solar Cells: Imidazole-based dyes have been studied for their potential in dye-sensitized solar cells (DSSCs). Researchers could explore whether this compound enhances light absorption and electron transfer in DSSCs .
Agrochemicals: Imidazole derivatives have applications in agrochemicals, including fungicides and herbicides. Investigating the compound’s efficacy against pests and pathogens could be relevant .
properties
IUPAC Name |
(2-methyl-4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)-[4-(pyridin-2-ylmethyl)piperazin-1-yl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N5O/c1-14-21-17-6-5-15(12-18(17)22-14)19(25)24-10-8-23(9-11-24)13-16-4-2-3-7-20-16/h2-4,7,15H,5-6,8-13H2,1H3,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AULATDUPIGUBCW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1)CC(CC2)C(=O)N3CCN(CC3)CC4=CC=CC=N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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